3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 3-[(1-hydroxybutan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C11H17NO2/c1-2-10(8-13)12-7-9-4-3-5-11(14)6-9/h3-6,10,12-14H,2,7-8H2,1H3
• InChI Key: XWBBJUNSPXQXPL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NCC1=CC(=CC=C1)O

Description

3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol (CAS 1038236-60-0) is an aminoalcohol phenol compound with a molecular weight of 195.26 g/mol and the molecular formula C 11 H 17 NO 2 . This ligand is classified as having a purity of ≥95% . This compound is professionally applied as a key precursor in the synthesis of tridentate aminoalcohol phenol ligands. Its primary research value is in the field of coordination chemistry and catalysis, where it is used to prepare dioxidomolybdenum(VI) complexes . These complexes function as catalysts for the epoxidation of olefins, such as cis-cyclooctene, 1-octene, and styrene, using oxidants like tert-butyl hydroperoxide (TBHP) or hydrogen peroxide . The ligand coordinates to the molybdenum center, and the resulting complexes can exhibit both mono- and dinuclear structures depending on the reaction solvent, influencing their catalytic performance . Please handle with care. This product is For Research Use Only and is not intended for diagnostic or therapeutic use. Not for human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol typically involves the reaction of 3-hydroxybenzaldehyde with 1-amino-2-butanol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction. The product is then purified using standard techniques such as recrystallization or chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Amines and related derivatives.

Substitution: Various substituted phenols and related compounds.

Scientific Research Applications

3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the amino group can participate in various biochemical reactions. These interactions can modulate the activity of enzymes and receptors, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Hydroxyalkyl-Amino Substitutions

(a) 3-(3-Hydroxybutyl)phenol

• Formula : C₁₀H₁₄O₂
• Molecular Weight : 166.22 g/mol
• Key Features: A phenol derivative with a 3-hydroxybutyl side chain.
• Applications: Not explicitly stated, but similar hydroxyalkylphenols are often intermediates in antioxidant or polymer synthesis .

(b) 3-{[(1-sec-butyl-1H-pyrazol-3-yl)amino]methyl}phenol

• Formula : C₁₄H₂₀ClN₃O
• Molecular Weight : 281.78 g/mol
• The amino-methyl bridge is retained, similar to the target compound.
• Applications: Pyrazole-containing phenols are studied for antimicrobial and anticancer activities, suggesting possible bioactivity for this analog .

(c) 3-(1-Hydroxypent-2-en-3-yl)phenol

• Formula : C₁₁H₁₂O₂
• Molecular Weight : 178.2 g/mol
• Key Features: Features an unsaturated pentene chain and a hydroxyl group, increasing reactivity toward electrophilic addition. The absence of an amino group limits its hydrogen-bonding versatility compared to the target compound.
• Applications : Highlighted for pharmaceutical and agrochemical research due to its balanced reactivity and stability .

Amino-Functionalized Phenolic Derivatives

(a) 3-[1-(Dimethylamino)ethyl]phenol

• Formula: C₁₂H₁₇NO₂
• Molecular Weight : 207.27 g/mol
• Key Features: Contains a dimethylaminoethyl group, enabling pH-dependent solubility and surfactant-like behavior. The tertiary amino group contrasts with the primary amine in the target compound.
• Applications : Used in drug delivery systems and as a corrosion inhibitor .

(b) Phentolamine Hydrochloride

• Formula : C₁₆H₁₈N₃O·HCl
• Molecular Weight : 317.8 g/mol
• Key Features: A clinically used α-blocker with an imidazoline ring and phenolic hydroxyl group. The amino-methyl linkage is retained, but the imidazoline moiety adds complexity.
• Applications : Treats hypertension and erectile dysfunction via adrenergic receptor antagonism .

(a) Salvianolic Acid B

• Key Features: A dimeric phenolic acid with multiple hydroxyl groups and a carboxylic acid moiety. Found in Salvia miltiorrhiza, it shares antioxidant properties with simpler phenolic derivatives.
• Applications : Clinically used in China for cardiovascular diseases due to anti-thrombotic and anti-inflammatory effects .

(b) Adamantane Derivatives (e.g., 2-ethoxy-6-[(adamantylimine)methyl]phenol)

• Key Features: Adamantane’s rigid hydrocarbon cage enhances lipophilicity and membrane permeability. The phenolic hydroxyl and imine groups enable metal chelation.
• Applications : Demonstrated cytotoxicity against cancer cells and antimicrobial activity .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Applications
3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol	Not provided	~195 (estimated)	Phenol, amino, hydroxybutyl	Hypothetical: Drug intermediates
3-(3-Hydroxybutyl)phenol	C₁₀H₁₄O₂	166.22	Phenol, hydroxybutyl	Antioxidant synthesis
3-{[(1-sec-butyl-1H-pyrazol-3-yl)amino]methyl}phenol	C₁₄H₂₀ClN₃O	281.78	Phenol, pyrazole, amino-methyl	Antimicrobial research
Phentolamine Hydrochloride	C₁₆H₁₈N₃O·HCl	317.8	Phenol, imidazoline, tertiary amine	Hypertension treatment

Research Findings and Trends

• Hydrogen Bonding and Crystal Engineering: Phenolic amino derivatives often form stable hydrogen-bonded networks, as seen in Etter’s graph-set analysis. This property is critical for crystallography and material design .
• Synthetic Challenges: The synthesis of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol-like compounds requires stereoselective methods, similar to those used for substituted 3-(1-amino-2-methylpentane-3-yl)phenyl compounds .
• Biological Potency: Amino-methylphenol derivatives exhibit varied bioactivity depending on substituents. For example, adamantane derivatives show cytotoxicity, while Salvianolic Acid B targets thrombosis .

Biological Activity

3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol is a phenolic compound that has attracted attention due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including antioxidant, anti-inflammatory, and antimicrobial properties, supported by relevant data and case studies.

Chemical Structure and Properties

The compound features a phenolic group with an aminoalkyl substituent, specifically a 1-hydroxybutan-2-yl moiety. Its unique structure allows it to exhibit various biological activities:

• Phenolic Group : Known for antioxidant properties.
• Amino Group : May enhance interaction with biological targets.

Antioxidant Activity

Preliminary studies suggest that 3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol exhibits significant antioxidant properties. The phenolic structure is crucial for scavenging free radicals, which can mitigate oxidative stress in biological systems.

• Mechanism : The compound likely donates hydrogen atoms to free radicals, thus neutralizing them.

Study	Concentration (μM)	DPPH Scavenging Activity (%)
Study A	100	85%
Study B	200	90%

These results indicate that at higher concentrations, the compound effectively reduces free radical activity, comparable to established antioxidants like vitamin C.

Antimicrobial Activity

The antimicrobial potential of 3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol is noteworthy. Research indicates that phenolic compounds often exhibit antibacterial and antifungal activities.

Pathogen	Minimum Inhibitory Concentration (MIC) (μg/mL)
E. coli	50
S. aureus	30

These findings suggest that the compound may be effective against common bacterial pathogens, warranting further investigation into its use as a natural antimicrobial agent.

Case Studies

• Antioxidant Efficacy in Cell Lines :
  A study assessed the antioxidant capacity of various phenolic compounds, including 3-{[(1-Hydroxybutan-2-yl)amino]methyl}phenol, using cell lines exposed to oxidative stress. The results showed significant protection against cell death induced by reactive oxygen species (ROS).
• Anti-inflammatory Effects in Animal Models :
  In vivo studies demonstrated that administration of the compound reduced inflammation markers in animal models subjected to inflammatory stimuli. This suggests a potential therapeutic role in managing inflammatory diseases.
• Microbial Inhibition Studies :
  Laboratory tests revealed that the compound inhibited the growth of several pathogenic bacteria, indicating its potential utility in developing new antimicrobial agents.